Cas no 57252-83-2 (3-methylcyclobutane-1-carboxylic acid)

3-Methylcyclobutane-1-carboxylic acid is a cyclic carboxylic acid featuring a methyl substituent on the cyclobutane ring. This compound is of interest in organic synthesis and pharmaceutical research due to its constrained cyclobutane structure, which can influence conformational properties and reactivity. The carboxylic acid functional group allows for further derivatization, making it a versatile intermediate for the preparation of more complex molecules. Its rigid ring system may also contribute to enhanced stability in certain applications. The compound is typically handled under standard laboratory conditions, and its purity is critical for reproducible results in synthetic workflows.
3-methylcyclobutane-1-carboxylic acid structure
57252-83-2 structure
Product Name:3-methylcyclobutane-1-carboxylic acid
CAS No:57252-83-2
MF:C6H10O2
MW:114.142402172089
MDL:MFCD01734189
CID:376367
PubChem ID:3044406
Update Time:2025-06-07

3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methylcyclobutanecarboxylic acid
    • 3-methylcyclobutane-1-carboxylic acid
    • Cyclobutanecarboxylicacid, 3-methyl-
    • 3-Methylcyclobutylcarboxylic acid
    • cis-3-Methylcyclobutanecarboxylic acid
    • TRANS-3-METHYLCYCLOBUTANECARBOXYLIC ACID
    • Cyclobutanecarboxylic acid, 3-methyl-
    • 3-methylcyclobutane-1-carboxylicacid
    • cis-3-Methylcyclobutane-1-carboxylic acid
    • ZLXHOVJKNATDMT-UHFFFAOYSA-N
    • WT918
    • WT919
    • 3-methyl cyclobutanecarboxylic acid
    • 3-Methyl-cyclobutanecarboxylic acid
    • DTXSID10205862
    • EN300-120429
    • trans-3-Methyl-cyclobutanecarboxylic acid
    • cis-3-Methyl-cyclobutanecarboxylic acid
    • CS-W006107
    • AS-33805
    • SCHEMBL4919619
    • AS-33806
    • trans-3-Methylcyclobutane-1-carboxylic acid
    • (1R,3R)-3-METHYLCYCLOBUTANECARBOXYLIC ACID
    • FT-0688712
    • AKOS006275952
    • 3-Methylcyclobutanecarboxylicacid
    • 3-methylcyclobutylcarboxylic acid, AldrichCPR
    • Z1198158393
    • AKOS006379438
    • A862383
    • (1R,3S)-3-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
    • MFCD01734189
    • AM804062
    • 87863-08-9
    • F8889-8201
    • MFCD12964958
    • CIS-3-METHYLCYCLOBUTYRIC ACID
    • CS-0045556
    • PB24101
    • 57252-83-2
    • MFCD12964957
    • SY042063
    • AKOS006378260
    • (1 s,3 s)-3-methylcyclobutanecarboxylic acid
    • DS-14417
    • trans-3-Methylcyclobutane-1-carboxylic acid (10% cis-impurity)
    • SCHEMBL10291002
    • AMY34302
    • CS-0045557
    • EN300-103807
    • AMY34068
    • SCHEMBL12385979
    • 87863-09-0
    • SCHEMBL12016055
    • PB21154
    • PB24098
    • SCHEMBL1067196
    • J-512898
    • DB-072268
    • Cyclobutanecarboxylic acid, 3-methyl-, trans-
    • cis-3-Methylcyclobutanecarboxylic acid
    • MDL： MFCD01734189
    • Inchi： 1S/C6H10O2/c1-4-2-5(3-4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
    • InChI Key： ZLXHOVJKNATDMT-UHFFFAOYSA-N
    • SMILES： OC(C1CC(C)C1)=O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1

Experimental Properties

  • Density: 1.105
  • Boiling Point: 194 ºC
  • Flash Point: 88 ºC
  • Refractive Index: 1.478
  • PSA: 37.3

3-methylcyclobutane-1-carboxylic acid Security Information

  • Hazardous Material transportation number：3265
  • Hazard Category Code： 22-36-52
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • HazardClass：8
  • PackingGroup：Ⅲ

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3-methylcyclobutane-1-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:57252-83-2)3-methylcyclobutane-1-carboxylic acid
Order Number:A869732
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:19
Price ($):183.0/281.0/562.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:57252-83-2)3-methylcyclobutane-1-carboxylic acid
A869732
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):183.0/281.0/562.0
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